Cas no 896364-30-0 (4-(4-chlorobenzenesulfonamido)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-(4-chlorobenzenesulfonamido)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide
• CAS No: 896364-30-0
• MF: C₂₁H₁₅ClN₄O₃S₂
• MW: 470.951800584793
• CID: 5479952
• Update Time: 2025-05-25

4-(4-chlorobenzenesulfonamido)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-[[(4-chlorophenyl)sulfonyl]amino]-N-[4-(2-pyridinyl)-2-thiazolyl]-
• 4-(4-chlorobenzenesulfonamido)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide

• Inchi： 1S/C21H15ClN4O3S2/c22-15-6-10-17(11-7-15)31(28,29)26-16-8-4-14(5-9-16)20(27)25-21-24-19(13-30-21)18-3-1-2-12-23-18/h1-13,26H,(H,24,25,27)
• InChI Key： GMCRSZJLPUAGPN-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=NC=CC=C2)=CS1)(=O)C1=CC=C(NS(C2=CC=C(Cl)C=C2)(=O)=O)C=C1

Additional information on 4-(4-chlorobenzenesulfonamido)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide

Comprehensive Overview of 4-(4-chlorobenzenesulfonamido)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 896364-30-0)

The compound 4-(4-chlorobenzenesulfonamido)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 896364-30-0) is a sulfonamide derivative with a unique molecular structure that combines a pyridine ring, a thiazole moiety, and a benzamide group. This intricate architecture makes it a subject of significant interest in medicinal chemistry and drug discovery. Researchers are particularly intrigued by its potential applications in targeted therapies, given its ability to interact with specific biological pathways. The compound's CAS number, 896364-30-0, serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in pharmaceutical applications. 4-(4-chlorobenzenesulfonamido)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide stands out for its potential role in enzyme inhibition, particularly in modulating kinase activity. This aligns with current trends in precision medicine, where researchers seek molecules capable of selectively targeting disease mechanisms. The compound's pyridine-thiazole core is also a focal point for structure-activity relationship (SAR) studies, which aim to optimize its bioavailability and therapeutic efficacy.

From a synthetic chemistry perspective, the preparation of 896364-30-0 involves multi-step reactions, including sulfonylation and amide coupling. These processes require careful optimization to achieve high yield and purity, which are critical for downstream applications. The compound's solubility and stability profiles are also areas of active investigation, as they influence its suitability for formulation development. Given the growing emphasis on green chemistry, researchers are exploring eco-friendly synthetic routes to produce this compound with minimal environmental impact.

The pharmacological potential of 4-(4-chlorobenzenesulfonamido)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide extends to its possible use in anti-inflammatory and anti-proliferative therapies. Preliminary studies suggest that its sulfonamide group may play a key role in binding to protein targets, such as cyclooxygenases (COX) or tyrosine kinases. This has sparked interest in its potential as a lead compound for treating chronic diseases, including cancer and autoimmune disorders. However, further in vitro and in vivo studies are needed to validate these hypotheses.

In the context of intellectual property, CAS No. 896364-30-0 has been referenced in several patent applications, highlighting its commercial relevance. Companies specializing in small molecule therapeutics are actively investigating its drug-likeness and ADMET properties (absorption, distribution, metabolism, excretion, and toxicity). These efforts are driven by the need for novel chemical entities that can address unmet medical needs while complying with stringent regulatory standards.

The analytical characterization of 896364-30-0 relies on advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods ensure accurate structural elucidation and quality control, which are essential for both research and industrial applications. As the pharmaceutical industry increasingly adopts artificial intelligence (AI) for drug design, computational models are being employed to predict the compound's binding affinity and toxicity profiles.

In summary, 4-(4-chlorobenzenesulfonamido)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 896364-30-0) represents a promising candidate for drug development, with its multifaceted chemical properties and biological activities. Its study intersects with cutting-edge topics like personalized medicine, computational chemistry, and sustainable synthesis, making it a compelling subject for ongoing research. As scientific understanding of this compound deepens, its potential to contribute to therapeutic breakthroughs will likely become even more apparent.